Cas no 1005041-93-9 (5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol)

• Product Name: 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CAS No: 1005041-93-9
• MF: C₁₅H₁₈N₄O₂S₂
• MW: 350.459020137787
• CID: 6308896
• PubChem ID: 4204476
• Update Time: 2025-07-03

5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• MLS000103651
• AB00435269-05
• 1005041-93-9
• SR-01000015556
• AKOS024609975
• 5-[(2,6-dimethylmorpholin-4-yl)-thiophen-2-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• CHEMBL1540088
• F1805-0312
• 5-((2,6-dimethylmorpholino)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• HMS2245D22
• SMR000017894
• SR-01000015556-1

• Inchi： 1S/C15H18N4O2S2/c1-9-6-18(7-10(2)21-9)12(11-4-3-5-22-11)13-14(20)19-15(23-13)16-8-17-19/h3-5,8-10,12,20H,6-7H2,1-2H3
• InChI Key： QTDKDDVKZDKMQU-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(=C1C(C1=CC=CS1)N1CC(C)OC(C)C1)O

Computed Properties

• Exact Mass: 350.08711818g/mol
• Monoisotopic Mass: 350.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Additional information on 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 1005041-93-9): A Comprehensive Overview

The compound 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 1005041-93-9) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This unique triazolothiazole derivative combines multiple pharmacophoric elements, including a morpholine ring, thiophene moiety, and fused triazole-thiazole system, making it a promising scaffold for various applications.

Recent trends in drug discovery highlight the growing importance of such multi-heterocyclic compounds, particularly those containing nitrogen-sulfur frameworks. The presence of both 2,6-dimethylmorpholine and thiophene-2-yl groups in this molecule suggests potential for enhanced bioavailability and target binding affinity, addressing current challenges in medicinal chemistry regarding drug-like properties.

The structural features of 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol indicate several possible mechanisms of biological activity. The triazolothiazole core is known to interact with various enzymatic systems, while the morpholine moiety often contributes to solubility and pharmacokinetic optimization. These characteristics align with current research priorities in developing novel small molecule therapeutics for challenging biological targets.

In the context of structure-activity relationship (SAR) studies, modifications around the central methyl linker position could yield valuable insights for medicinal chemists. The compound's CAS 1005041-93-9 serves as a crucial identifier for researchers investigating similar triazole-thiazole hybrids or exploring patent literature related to this chemical space.

The synthetic accessibility of 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol makes it particularly interesting for combinatorial chemistry approaches. Current methodologies likely involve convergent synthesis strategies, building the triazolothiazole core first before introducing the morpholine-thiophene side chain, a topic frequently searched by synthetic organic chemists.

From a pharmaceutical perspective, this compound's structural features suggest potential applications in areas such as kinase inhibition or GPCR modulation, both hot topics in current drug discovery. The presence of both hydrogen bond donors (hydroxyl group) and acceptors (triazole nitrogen) creates opportunities for diverse molecular interactions with biological targets.

In agrochemical research, similar heterocyclic compounds have shown promise as crop protection agents. While specific data on CAS 1005041-93-9 may be limited, the structural motifs present suggest possible utility in developing novel pesticides or herbicides, addressing growing concerns about resistance management in agriculture.

The physicochemical properties of 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol would be crucial for its potential applications. Computational chemistry approaches could predict important parameters like logP, polar surface area, and molecular flexibility, helping researchers assess its drug-likeness or agrochemical suitability.

Recent advances in cryo-EM and X-ray crystallography techniques have made structural characterization of such complex molecules more accessible. Researchers investigating CAS 1005041-93-9 might employ these methods to determine its binding modes with biological targets, a frequent subject of inquiry in structural biology databases.

The commercial availability of 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol through specialty chemical suppliers facilitates its investigation across multiple disciplines. Current market trends show increasing demand for such building blocks in drug discovery programs, particularly those targeting neglected diseases or orphan indications.

From an intellectual property standpoint, compounds like 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol often appear in patent applications as part of broader claims covering heterocyclic therapeutics. The specific CAS number 1005041-93-9 serves as a valuable search term for patent attorneys and IP professionals conducting prior art searches.

Environmental and safety considerations for CAS 1005041-93-9 would follow standard protocols for handling research chemicals. While not classified as hazardous under typical regulations, proper laboratory practices should be maintained when working with this or any organic compound, a topic frequently addressed in chemical safety forums.

Future research directions for 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol might include exploration of its metabolic stability, toxicity profile, and potential for prodrug development. These aspects represent current gaps in knowledge that researchers often seek to address when evaluating novel chemical entities.

The compound's relevance extends to chemical biology applications, where it could serve as a molecular probe to study biological pathways. The combination of morpholine and thiophene moieties offers unique opportunities for designing fluorescent tags or imaging agents, aligning with advancements in diagnostic technologies.

Analytical characterization of 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol would typically involve techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods represent common search terms among chemists seeking to characterize similar complex heterocycles.

In conclusion, 5-[(2,6-dimethylmorpholin-4-yl)(thiophen-2-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 1005041-93-9) represents an intriguing chemical entity with potential across multiple research domains. Its structural complexity and modular nature make it a valuable subject for ongoing investigation in medicinal chemistry, agrochemical development, and chemical biology.